Cas no 500871-60-3 (Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester)

• Product Name: Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester
• CAS No: 500871-60-3
• MF: C₁₁H₂₂N₂O₃
• MW: 230.303983211517
• MDL: MFCD07366744
• CID: 933246
• PubChem ID: 357734
• Update Time: 2025-04-19

Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• diethylcarbamoylmethyl-carbamic acid tert-butylester
• tert-butyl N-[2-(diethylamino)-2-oxoethyl]carbamate
• Boc-amino-acetic acid diethylamide
• tert-butyl 2-(diethylamino)-2-oxoethylcarbamate
• NSC-617253
• AVA87160
• SCHEMBL19981641
• AKOS015996761
• NCI60_005174
• FS-5087
• CS-0362786
• NSC617253
• G62023
• BOC-AMINO-ACETIC ACID DIETHYL AMIDE
• DB-264783
• boc-amino acetic acid diethylamide
• CHEMBL1972927
• tert-butyl (2-(diethylamino)-2-oxoethyl)carbamate
• DTXSID70326805
• Diethylcarbamoylmethyl-carbamic acid tert-butyl ester
• 500871-60-3
• MFCD07366744
• tert-butyl N-[(diethylcarbamoyl)methyl]carbamate
• Diethylcarbamoylmethylcarbamic Acid tert-Butyl Ester

• MDL： MFCD07366744
• Inchi： 1S/C11H22N2O3/c1-6-13(7-2)9(14)8-12-10(15)16-11(3,4)5/h6-8H2,1-5H3,(H,12,15)
• InChI Key： ZRZSEPNHPXXTKZ-UHFFFAOYSA-N
• SMILES： O(C(NCC(N(CC)CC)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 230.16300
• Monoisotopic Mass: 230.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• PSA: 58.64000
• LogP: 1.77040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives